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Compound of Interest

Compound Name: ATV-FX1 sodium salt

CAS No.: 1315629-79-8

Cat. No.: B565548

Get Quote

Application Note: Qualification and Use of ATV-FX1 Sodium Salt as a Reference Standard

Executive Summary
This guide details the protocol for utilizing ATV-FX1 Sodium Salt (Atorvastatin Epoxy

Pyrrolooxazin 7-Hydroxy Analog) as a primary reference standard in the impurity profiling of

Atorvastatin Calcium. ATV-FX1 is a critical oxidative and photodegradation impurity (often

correlated with Pharmacopeial Impurity D). Its accurate quantification is mandated by ICH

Q3A/Q3B guidelines.

Critical Technical Note: The sodium salt form (CAS 1315629-79-8) provides improved aqueous

solubility compared to the free acid but introduces significant hygroscopicity. This protocol

addresses the specific handling requirements to prevent potency drift due to moisture

absorption.[1]
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Property Specification

Common Name
ATV-FX1 Sodium Salt; Atorvastatin Cyclic

(Fluorophenyl) Impurity

Chemical Name

1b-(4-Fluorophenyl)hexahydro-β,7-dihydroxy-7-

(1-methylethyl)-1a-phenyl-7a-

[(phenylamino)carbonyl]-3H-

oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-

butanoic acid, sodium salt

CAS Number 1315629-79-8 (Sodium Salt)

Molecular Formula C₃₃H₃₄FN₂NaO₅

Molecular Weight 612.62 g/mol (Salt) / ~590.6 g/mol (Free Acid)

Appearance White to off-white solid

Solubility
Soluble in Methanol, DMSO, DMF; Slightly

soluble in Water

Stability Hygroscopic; Light Sensitive (Photodegradant)

Mechanistic Context: Why Monitor ATV-FX1?
ATV-FX1 is not a synthetic byproduct but a degradation product. It forms when the pyrrole ring

of Atorvastatin undergoes oxidative cyclization, typically triggered by photo-oxidation or

exposure to acidic environments.

Causality:

Oxidation: Singlet oxygen attacks the electron-rich pyrrole system.

Cyclization: The hydroxyl group on the side chain attacks the oxidized pyrrole core, forming

the epoxy-pyrrolo-oxazine ring structure (ATV-FX1).

Relevance: Its presence indicates compromised packaging (light leak) or oxidative stress

during formulation.
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Figure 1: Mechanistic pathway of Atorvastatin degradation into ATV-FX1 via oxidative

cyclization.

Handling Protocol: Managing Hygroscopicity
The sodium salt nature of ATV-FX1 makes it prone to absorbing atmospheric moisture, which

alters the "As Is" weight and invalidates the potency assignment if not handled correctly.

Standard Operating Procedure (SOP):

Equilibration: Allow the reference standard vial to reach room temperature in a desiccator

before opening (prevents condensation).

Weighing: Use an analytical balance with a static eliminator. Weighing must be completed

within 30 seconds of opening the inner vial.

Solvent Choice: Do not use pure water for stock preparation. Use Methanol (MeOH) or

Dimethylformamide (DMF) for the primary stock solution to ensure stability.

Analytical Method: HPLC/UPLC Protocol
This method isolates ATV-FX1 from the Atorvastatin parent peak and other known impurities

(Impurity A, B, C).

Chromatographic Conditions
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Parameter Setting

Column
C18 (L1), 250 mm x 4.6 mm, 5 µm (e.g., Zorbax

RX-C8 or equivalent C18)

Mobile Phase A
Ammonium Acetate Buffer (0.05 M, pH 4.0 with

Acetic Acid) : Acetonitrile : THF (60:35:[2]5)

Mobile Phase B
Ammonium Acetate Buffer (pH 4.0) : Acetonitrile

: THF (20:75:[2]5)

Flow Rate 1.5 mL/min

Column Temp 35°C

Detection
UV @ 244 nm (Max absorption for Atorvastatin

impurities)

Injection Vol 20 µL

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B

0 100 0

20 100 0

35 25 75

45 0 100

50 0 100

55 100 0

Technical Insight: The inclusion of Tetrahydrofuran (THF) or high Acetonitrile content is often

necessary to elute the highly lipophilic ATV-FX1, which elutes after the main Atorvastatin peak

(Relative Retention Time ~ 1.1 to 1.3 depending on exact column chemistry).
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When using the sodium salt as a quantitative standard for the free acid impurity limit, you must

apply a salt correction factor.

Final Calculation:

: Peak Area

: Concentration (mg/mL)

: Potency of Standard (as is, decimal)

: Salt Correction Factor (0.964)

Analytical Workflow Diagram
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Figure 2: End-to-end workflow for preparing and analyzing ATV-FX1 Sodium Salt.
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Troubleshooting & Self-Validation
Issue Probable Cause Corrective Action

Drifting Retention Time pH fluctuation in buffer.

Ensure Ammonium Acetate is

exactly pH 4.0 ± 0.[2]05. ATV-

FX1 is pH sensitive.[3]

Low Recovery / Low Area
Moisture absorption during

weighing.

Use a glove box or desiccated

balance chamber. Re-

determine water content (KF)

of the standard.

Peak Splitting Solvent mismatch.

If stock is in pure DMF, ensure

injection volume is low (<10

µL) or dilute with mobile phase

before injection.

Co-elution with API Gradient slope too steep.

Flatten the gradient between

20-35 mins to improve

resolution between API and

lipophilic impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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